1-(benzylsulfonyl)-N-cycloheptylpiperidine-4-carboxamide

• Molecular Formula: C20H30N2O3S
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 1-benzylsulfonyl-N-cycloheptylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H30N2O3S/c23-20(21-19-10-6-1-2-7-11-19)18-12-14-22(15-13-18)26(24,25)16-17-8-4-3-5-9-17/h3-5,8-9,18-19H,1-2,6-7,10-16H2,(H,21,23)
• InChI Key: FGRPDJZBDDXPJB-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C2CCN(CC2)S(=O)(=O)CC3=CC=CC=C3

Description

N-CYCLOHEPTYL-1-PHENYLMETHANESULFONYLPIPERIDINE-4-CARBOXAMIDE is a complex organic compound that belongs to the class of piperidine derivatives. Piperidine derivatives are known for their significant role in the pharmaceutical industry due to their diverse biological activities

Preparation Methods

Industrial production methods may involve the use of catalysts to enhance the reaction efficiency and yield .

Chemical Reactions Analysis

N-CYCLOHEPTYL-1-PHENYLMETHANESULFONYLPIPERIDINE-4-CARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl or carboxamide groups, leading to the formation of various substituted derivatives.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic synthesis reactions.

Biology: The compound has shown potential in biological studies, particularly in the investigation of its interactions with biological macromolecules.

Medicine: Due to its unique structure, it is being explored for its potential pharmacological activities, including anti-inflammatory and analgesic properties.

Industry: It can be used in the development of new materials and as a precursor for the synthesis of industrial chemicals.

Mechanism of Action

The mechanism of action of N-CYCLOHEPTYL-1-PHENYLMETHANESULFONYLPIPERIDINE-4-CARBOXAMIDE involves its interaction with specific molecular targets in the body. The compound is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity . This interaction can lead to various downstream effects, including changes in gene expression and cellular signaling pathways .

Comparison with Similar Compounds

N-CYCLOHEPTYL-1-PHENYLMETHANESULFONYLPIPERIDINE-4-CARBOXAMIDE can be compared with other piperidine derivatives such as:

N-phenyl-1-(phenylsulfonamido)cyclopropane-1-carboxamide: This compound shares a similar sulfonyl and carboxamide structure but differs in the cycloalkyl group.

Cyclophosphamide: Although structurally different, cyclophosphamide is another piperidine derivative with significant pharmacological activities.

The uniqueness of N-CYCLOHEPTYL-1-PHENYLMETHANESULFONYLPIPERIDINE-4-CARBOXAMIDE lies in its specific combination of functional groups, which confer distinct chemical and biological properties .